2-Azido-5-bromopyridine

• IUPAC Name: 2-azido-5-bromopyridine
• InChI: InChI=1S/C5H3BrN4/c6-4-1-2-5(8-3-4)9-10-7/h1-3H
• InChI Key: SDNMILYGTDYJNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Br)N=[N+]=[N-]
• Molecular Formula: C5H3BrN4
• Molecular Weight: 199.01 g/mol
• CAS RN: 242815-96-9

Description

2-Azido-5-bromopyridine is a chemical compound used for pharmaceutical testing. It is a versatile bioorthogonal reporter moiety that is commonly used for site-specific labeling and functionalization of RNA to probe its biology.

Synthesis Analysis

The synthesis of 2-Azido-5-bromopyridine involves a diazotransfer reaction. The preparation of azido modified nucleic acids by solid-phase synthesis is problematic due to the inherent reactivity of P (III) species with azides according to the Staudinger reaction. Various strategies have been developed to bypass this limitation and are often time-consuming, low-yielding, and labor-intensive.

Molecular Structure Analysis

The molecular structure of 2-Azido-5-bromopyridine has been optimized using both DFT and HF methods. The Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory.

Chemical Reactions Analysis

The preparation of azido modified nucleic acids by solid-phase synthesis is problematic due to the inherent reactivity of P (III) species with azides according to the Staudinger reaction. Various strategies have been developed to bypass this limitation.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Azido-5-bromopyridine have been studied through various techniques. The phases and functional groups of 2-Azido-5-bromopyridine have been identified and confirmed through powder X-ray diffraction and Fourier transform infrared. The optical transmittance window and the lower cutoff wavelength of the 2-Azido-5-bromopyridine have been identified by UV–Vis–NIR studies.

Scientific Research Applications

DNA Replication Analysis

2-Azido-5-bromopyridine plays a role in the analysis of DNA replication. It's associated with substances like 5-Bromo-2′-deoxyuridine (BrdU), used as a marker for replicated DNA. Researchers have investigated the reactivity of anti-BrdU antibodies with related compounds, finding that non-fluorescent azido molecules can effectively suppress unwanted reactivity. This is significant in simultaneous localisation studies of incorporated BrdU and related substances in DNA (Liboska et al., 2012).

Antiviral Research

2-Azido-5-bromopyridine derivatives have been explored for their antiviral activities, particularly against human immunodeficiency virus (HIV). Although closely related to AZT, a well-known antiretroviral medication, these nucleosides did not exhibit significant anti-HIV activity in tissue culture. This research contributes to the ongoing search for effective HIV treatments and understanding the chemical basis of antiviral activity (Warshaw & Watanabe, 1990).

Neurobiology

In neurobiology, related compounds have been used to study neural stem cells (NSCs). Exposure to substances like BrdU leads to changes in NSCs, including loss of stem cell markers and glial differentiation. This has implications for stem cell research and understanding cellular differentiation processes (Schneider & d’Adda di Fagagna, 2012).

Chemical Synthesis

2-Azido-5-bromopyridine is also important in the field of chemical synthesis. It's used in the creation of various derivatives and compounds, demonstrating its versatility as a chemical building block. For instance, its involvement in the electrocatalytic carboxylation process to form 6-aminonicotinic acid highlights its potential in organic synthesis and the development of new chemical entities (Feng et al., 2010).

Spectroscopic Probe in Nucleic Acids

Azides like 2-Azido-5-bromopyridine have been utilized as vibrational probes in nucleic acids. They offer insights into the structure and dynamics of nucleic acids, aiding in understanding their complex biological roles. This application is crucial in biophysical studies and drug design (Gai et al., 2010).

Mechanism of Action

Target of Action

It’s known that brominated aromatic amine reagents like 2-azido-5-bromopyridine are often used in organic synthesis . They can interact with a variety of organic compounds and participate in various chemical reactions .

Mode of Action

2-Azido-5-bromopyridine, as a brominated aromatic amine reagent, can participate in various organic transformations. For instance, the bromine atom in the structure of 2-Azido-5-bromopyridine can participate in common coupling reactions, acting as an electrophile in palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Sonogashira couplings . In these reactions, the bromine atom reacts with corresponding nucleophiles (like organoboron compounds or alkynes) to form coupled products .

Biochemical Pathways

It’s known that the compound can be used in the synthesis of various organic compounds , which could potentially affect various biochemical pathways depending on the specific compounds synthesized.

Result of Action

The molecular and cellular effects of 2-Azido-5-bromopyridine’s action would depend on the specific reactions it participates in and the compounds it interacts with. For instance, in Suzuki-Miyaura coupling reactions, 2-Azido-5-bromopyridine can contribute to the formation of new carbon-carbon bonds .

Action Environment

The action, efficacy, and stability of 2-Azido-5-bromopyridine can be influenced by various environmental factors. For instance, the rate and outcome of its reactions can be affected by factors such as temperature, solvent, and the presence of catalysts . Furthermore, the compound’s stability could be influenced by factors such as light, heat, and the presence of reactive species.

Safety and Hazards

The safety data sheet for 2-Amino-5-bromopyridine, a related compound, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area.

Future Directions

The synthetic ease of generating 2′-azido RNA will pave the way for biotechnological applications, in particular for siRNA technologies and for referencing the growing number of RNA metabolic labeling approaches that rely on 2′-azido nucleosides.